Cas no 493039-66-0 (3-Pyridinecarboxamide,N-[[(4-methoxy-6-methyl-2-pyrimidinyl)amino]thioxomethyl]-)

• Product Name: 3-Pyridinecarboxamide,N-[[(4-methoxy-6-methyl-2-pyrimidinyl)amino]thioxomethyl]-
• CAS No: 493039-66-0
• MF: C₁₃H₁₃N₅O₂S
• MW: 303.339620351791
• CID: 1532996
• Update Time: 2024-08-24

3-Pyridinecarboxamide,N-[[(4-methoxy-6-methyl-2-pyrimidinyl)amino]thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,N-[[(4-methoxy-6-methyl-2-pyrimidinyl)amino]thioxomethyl]-
• 3-Pyridinecarboxamide, N-[[(4-methoxy-6-methyl-2-pyrimidinyl)amino]thioxomethyl]-

• Inchi： 1S/C13H13N5O2S/c1-8-6-10(20-2)16-12(15-8)18-13(21)17-11(19)9-4-3-5-14-7-9/h3-7H,1-2H3,(H2,15,16,17,18,19,21)
• InChI Key： HHSVEGYFEHEZTH-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(NC(NC1=NC(C)=CC(OC)=N1)=S)=O

Computed Properties

• Exact Mass: 303.07919

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• PSA: 89.03
• pka: 6.76±0.70(Predicted)